N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H21ClN2O2/c1-3-16(21)20-10-8-14(9-11-20)17(22)19(2)12-13-4-6-15(18)7-5-13/h3-7,14H,1,8-12H2,2H3
• InChI Key: TWUBWSJMFDMSMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)Cl)C(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C17H21ClN2O2
• Molecular Weight: 320.8 g/mol

Description

N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide, also known as CMPI, is a synthetic compound that belongs to the family of piperidine carboxamides. CMPI has been studied for its potential use in various scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide is not fully understood, but it is believed to act as a modulator of the GABA receptor. This receptor plays a crucial role in the regulation of neurotransmitter activity in the brain, and this compound's interaction with this receptor may explain its analgesic and neurological effects.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, including dopamine and serotonin. Additionally, this compound has been shown to reduce inflammation and oxidative stress, which may contribute to its analgesic and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide in lab experiments is its unique chemical structure, which makes it a promising candidate for drug discovery and development. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, as well as its potential use in pain management and drug discovery.
In conclusion, this compound is a synthetic compound that has been studied for its potential use in various scientific research applications. Its unique chemical structure and properties make it a promising candidate for drug discovery and development, particularly in the areas of pain management and neurological disorders. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide involves the reaction of 4-chlorobenzylamine with acryloyl chloride, followed by the reaction of the resulting product with N-methylpiperidine-4-carboxamide. The final product is purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide has been studied for its potential use in various scientific research applications, including neuroscience, pain management, and drug discovery. This compound has been found to have analgesic properties, making it a potential candidate for the development of new pain medications. Additionally, this compound has been studied for its effects on the central nervous system, particularly in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.